
2-Amino-6-bromopyridine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-6-bromopyridine

Cat. No.: B113427 Get Quote

In-Depth Technical Guide: 2-Amino-6-
bromopyridine
For researchers, scientists, and professionals in drug development, 2-Amino-6-
bromopyridine is a pivotal chemical intermediate. This guide provides core technical data on

its molecular properties.

Core Molecular Data
The fundamental molecular characteristics of 2-Amino-6-bromopyridine are summarized

below.

Property Value Citations

Molecular Formula C5H5BrN2 [1][2][3][4]

Molecular Weight 173.01 g/mol [1][2][3][4]

This compound's structure, featuring a pyridine ring with an amino group at the 2-position and a

bromine atom at the 6-position, makes it a versatile building block in the synthesis of more

complex molecules[2]. It is frequently utilized in the development of novel pharmaceutical

agents, including anti-cancer and anti-inflammatory drugs, as well as in the agrochemical

sector for creating herbicides and pesticides[2][5].
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Logical Relationship of Molecular Properties
The molecular formula dictates the molecular weight. The elemental composition (Carbon,

Hydrogen, Bromine, and Nitrogen) and the count of each atom directly sum up to the

compound's molecular weight.
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(C5H5BrN2)
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(5 x C, 5 x H, 1 x Br, 2 x N)
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Caption: Relationship between molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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